Cas no 116169-73-4 (Ethanaminium,N,N,N-trimethyl-2-[(4-methylphenyl)phenylmethoxy]-, iodide, (+)- (9CI))

• Product Name: Ethanaminium,N,N,N-trimethyl-2-[(4-methylphenyl)phenylmethoxy]-, iodide, (+)- (9CI)
• CAS No: 116169-73-4
• MF: C₁₉H₂₆INO
• MW: 411.320317745209
• CID: 202776
• PubChem ID: 2830867
• Update Time: 2025-04-19

Ethanaminium,N,N,N-trimethyl-2-[(4-methylphenyl)phenylmethoxy]-, iodide, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[(4-methylphenyl)phenylmethoxy]-, iodide, (+)- (9CI)
• N-methyl-4-methyldiphenhydramine
• trimethyl-[2-[(4-methylphenyl)-phenylmethoxy]ethyl]azanium,iodide
• Ethanaminium, N,N,N-trimethyl-2-((4-methylphenyl)phenylmethoxy)-, iodide, (+)-
• N,N,N-trimethyl-2-[(4-methylphenyl)(phenyl)methoxy]ethanaminium iodide
• QMDP
• DTXSID30921951
• N,N,N-Trimethyl-2-[(4-methylphenyl)(phenyl)methoxy]ethan-1-aminium iodide
• 116169-73-4
• trimethyl-[2-[(4-methylphenyl)-phenylmethoxy]ethyl]azanium;iodide

• Inchi： 1S/C19H26NO.HI/c1-16-10-12-18(13-11-16)19(17-8-6-5-7-9-17)21-15-14-20(2,3)4;/h5-13,19H,14-15H2,1-4H3;1H/q+1;/p-1
• InChI Key： OGMLFMFQMCOJPL-UHFFFAOYSA-M
• SMILES： [I-].O(C(C1C=CC=CC=1)C1C=CC(C)=CC=1)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 411.10558
• Monoisotopic Mass: 411.105907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 9.23